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Compound of Interest

Compound Name: KU-60019

Cat. No.: B3026409

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of KU-60019, a potent and selective inhibitor of Ataxia-telangiectasia mutated
(ATM) kinase. Adherence to these procedures is crucial for minimizing risks and maintaining a
safe research environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the material safety data
sheet (MSDS) for KU-60019.[1] Personal protective equipment (PPE) is mandatory when
handling this compound.

Required Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
» Body Protection: Laboratory coat.

In case of exposure, follow these first-aid measures immediately:

o After inhalation: Move the individual to fresh air.
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 After skin contact: Wash off with soap and plenty of water.

» After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.
 After swallowing: Rinse mouth with water.

KU-60019 is a solid, light beige powder. It is classified as a combustible solid.

Step-by-Step Disposal Protocol

The disposal of KU-60019 and its containers must be conducted in accordance with all
applicable local, state, and federal regulations.

o Waste Identification and Segregation:
o Unused KU-60019 powder should be treated as chemical waste.

o Contaminated materials, such as pipette tips, tubes, and gloves, must also be disposed of
as chemical waste.

o Do not mix KU-60019 waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Containerization:

o Place all solid KU-60019 waste and contaminated disposables into a clearly labeled,
sealed, and leak-proof waste container.

o The container must be labeled with the words "Hazardous Waste" and the full chemical
name: "KU-60019".

o For solutions of KU-60019 (e.g., dissolved in DMSO), collect the liquid waste in a
separate, compatible, and clearly labeled hazardous waste container.

» Storage Pending Disposal:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.
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o This area should be away from incompatible materials.

e Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.
o Do not attempt to dispose of KU-60019 down the drain or in the regular trash.

Spill Management

In the event of a spill, adhere to the following procedure:

o Evacuate and Secure the Area: Limit access to the spill area.

o Don Appropriate PPE: Ensure you are wearing the required safety gear.

o Contain the Spill:

o For solid spills, carefully sweep or scoop the material into a hazardous waste container.
Avoid generating dust.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
earth).

» Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent and
then with soap and water.

» Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as
hazardous waste.

Quantitative Data Summary
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Property Value Reference
CAS Number 925701-46-8 [1][21[3]
Molecular Formula C30H33N30sS [2]
Molecular Weight 547.7 g/mol [2]
Appearance Solid, Light Beige Powder

Solubility DMSO: 50 mg/mL

Storage Temperature 2-8°C

Long-term Storage -20°C or -80°C [4115]

Experimental Workflow for Safe Disposal

The following diagram illustrates the logical workflow for the proper disposal of KU-60019.
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KU-60019 Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of KU-60019.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ATM Inhibitor, KU 60019 - CAS 925701-46-8 - Calbiochem MSDS - 531978 - Merck
[merckmillipore.com]

e 2. caymanchem.com [caymanchem.com]

e 3. merckmillipore.com [merckmillipore.com]

e 4. KU-60019, ATM kinase inhibitor (CAS 925701-49-1) | Abcam [abcam.com]
e 5. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of KU-60019].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026409#ku-60019-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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